Cas no 27476-22-8 (Benzene, methyl-,tribromo deriv. (9CI))

Benzene, methyl-,tribromo deriv. (9CI) structure
27476-22-8 structure
Product Name:Benzene, methyl-,tribromo deriv. (9CI)
CAS No:27476-22-8
MF:C21H15Br9
MW:986.479799509048
CID:269457
PubChem ID:33913
Update Time:2025-04-19

Benzene, methyl-,tribromo deriv. (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzene, methyl-,tribromo deriv. (9CI)
    • 1,2,3-tribromo-5-methylbenzene,1,2,5-tribromo-3-methylbenzene,1,3,5-tribromo-2-methylbenzene
    • TRIBROMOTOLUENE
    • DTXSID80181902
    • 27476-22-8
    • Inchi: 1S/3C7H5Br3/c1-4-6(9)2-5(8)3-7(4)10;1-4-2-5(8)3-6(9)7(4)10;1-4-2-5(8)7(10)6(9)3-4/h3*2-3H,1H3
    • InChI Key: HHPUADFPUXGYTC-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(C=1C)Br)Br.BrC1C(=CC(=CC=1C)Br)Br.BrC1C(=C(C=C(C)C=1)Br)Br

Computed Properties

  • Exact Mass: 977.38215
  • Monoisotopic Mass: 977.382
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 0
  • Complexity: 322
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Boiling Point: 297.6°Cat760mmHg
  • Flash Point: 131.5°C
  • PSA: 0
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd